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Compound of Interest

Compound Name: 4-Bromocatechol

Cat. No.: B119925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 4-
Bromocatechol (CAS No. 17345-77-6). The information is compiled to ensure the safe use of

this compound in a laboratory and research environment.

Hazard Identification and Classification
4-Bromocatechol is classified as an irritant.[1] The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following hazard information:

GHS Hazard Statements:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2]

Signal Word: Warning[1][2][3][4]

Pictogram:

Irritant (Exclamation Mark)[1]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Bromocatechol is provided in the

table below for easy reference.

Property Value Source(s)

Molecular Formula C₆H₅BrO₂ [5][6]

Molecular Weight 189.01 g/mol [1][5]

Appearance
White to light yellow or brown

solid/powder/crystal
[6]

Melting Point 87 °C [4][5][7]

Boiling Point 280.5 °C at 760 mmHg [4][5]

Flash Point 123.5 °C [5]

Density 1.844 g/cm³ [5]

Solubility

Soluble in DMSO.[5] Slightly

soluble in water. Soluble in

ethanol and acetone.[7]

pKa 8.84 ± 0.10 (Predicted) [5]

Storage Temperature
2-8°C under inert gas

(Nitrogen or Argon)
[5][7]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure the

stability of 4-Bromocatechol.

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[2][4]

Avoid contact with skin, eyes, and clothing.[2][4]
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Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[4][8] For direct handling or risk of splash, heavy-duty neoprene or butyl

rubber gloves are recommended over nitrile gloves.[8]

Avoid the formation of dust and aerosols.[2]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in areas where the chemical is handled.[9]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

Store away from incompatible materials, such as strong oxidizing agents.[4][10]

The recommended storage condition is under an inert gas (e.g., nitrogen or argon) at 2-8°C.

[5][7]

Personal Protective Equipment (PPE)
The following diagram outlines the recommended personal protective equipment when

handling 4-Bromocatechol.

Personal Protective Equipment (PPE)

Handling Conditions

Chemical-Resistant Lab Coat
(Fully buttoned, long-sleeved)

Safety Goggles
(Complete seal around the eyes)

Face Shield
(Worn over goggles for splash risk)

Gloves
(Double nitrile or neoprene/butyl)

Dust Respirator
(If ventilation is inadequate or dust is generated)

Routine Handling Risk of Splash Poor Ventilation / Dust

Click to download full resolution via product page

Caption: Recommended PPE for handling 4-Bromocatechol under various conditions.
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First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. If skin irritation persists, seek medical attention.[2][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. If eye irritation persists, seek medical attention.[2][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[2]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions:

Ensure adequate ventilation.[2]

Avoid dust formation.[2]

Wear appropriate personal protective equipment (PPE).[4]

Evacuate personnel to a safe area.[2]

Environmental Precautions:

Prevent the product from entering drains or waterways.[2][4]

Methods for Cleaning Up:
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For small spills, sweep up the material, taking care not to generate dust, and place it in a

suitable, closed container for disposal.[4]

Use spark-proof tools and explosion-proof equipment if necessary.[2]

For large spills, control the source of the leak if it is safe to do so. Dike the spilled material

and collect it for disposal.

The following diagram illustrates the workflow for handling a 4-Bromocatechol spill.
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Spill of 4-Bromocatechol Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Don Appropriate PPE

Contain the Spill
(Prevent entry into drains)

Clean Up Spill
(Sweep solid material, avoid dust)

Dispose of Waste in a Labeled, Sealed Container

Decontaminate the Area and Equipment

Report the Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a 4-Bromocatechol spill.
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Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[2][4]

Specific Hazards: No specific hazards arising from the chemical have been reported, but like

many organic compounds, it may burn.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][4]

Toxicological and Ecological Information
Toxicity: There is limited specific toxicity data available in the provided search results. One

study noted that 1 to 3 mM concentrations of 4-bromocatechol were required for cytotoxicity

in isolated rat hepatocytes.[11]

Ecotoxicity: No data is available on the ecotoxicity of 4-Bromocatechol to fish, daphnia,

algae, or microorganisms.[2][4] Discharge into the environment should be avoided.[2]

Disposal Considerations
Dispose of 4-Bromocatechol and its contaminated packaging in accordance with local, state,

and federal regulations.[4] It is recommended to entrust disposal to a licensed waste disposal

company.[3]

Experimental Protocols
Detailed experimental protocols for the use of 4-Bromocatechol are not readily available in

safety data sheets or general chemical supplier information. The abstract of a study on the

toxicity of 4-Bromocatechol in isolated rat hepatocytes was found, but it did not contain the

detailed methodology.[11] For specific experimental procedures, researchers should consult

peer-reviewed scientific literature and established laboratory protocols relevant to their specific

application.

Disclaimer: This document is intended as a guide for the safe handling of 4-Bromocatechol
and is based on publicly available information. It is not a substitute for a comprehensive risk
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assessment, which should be conducted by qualified personnel before any new or modified

procedure involving this chemical. Always refer to the most current Safety Data Sheet (SDS)

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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